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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of Magtrieve™ (Chromium (IV) oxide, CAS No. 12018-01-8). Adherence to these
guidelines is essential for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

All personnel handling Magtrieve™ must use the following personal protective equipment.[1]
This is a mandatory requirement to prevent exposure and ensure personal safety.

PPE Category Specification Rationale
_ ANSI Z87.1 compliant safety Protects against eye irritation
Eye Protection ] .
glasses or goggles. from airborne particles.[1]
) Nitrile or other chemically Prevents skin contact and
Hand Protection . e
resistant gloves. potential irritation.[2]

Prevents inhalation of fine
) ) NIOSH-approved N95 dust )
Respiratory Protection ) powder, which can cause
mask or higher. ) o
respiratory irritation.[1]

Protects against incidental
Body Protection Standard laboratory coat. contact and contamination of

personal clothing.
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Operational Plan: Safe Handling and Storage

Follow these procedural steps to ensure the safe handling of Magtrieve™ in a laboratory
setting.

2.1. Handling:

o Ventilation: Always handle Magtrieve™ in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation exposure.[2]

o Avoid Dust Formation: Take care to avoid generating dust when transferring or weighing the
powder.[1][2] If appropriate, moisten the powder first to prevent dusting.[2]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.[1] Do not eat, drink, or smoke in areas where Magtrieve™ is handled.

2.2. Storage:
o Container: Keep the Magtrieve™ container tightly closed when not in use.[3]
» Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

2.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Disposal Plan

Magtrieve™ waste may be classified as hazardous.[2][3] The following disposal plan must be

strictly followed.
3.1. Waste Characterization:

e Waste containing chromium, such as used Magtrieve™, may be subject to regulation as a
D007 hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3]

3.2. Collection and Storage of Waste:

o Containers: Collect all Magtrieve™ waste, including contaminated consumables (e.g.,
gloves, weighing paper), in a designated, sealed, and clearly labeled hazardous waste
container.

e Segregation: Do not mix Magtrieve™ waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

3.3. Final Disposal:

» Professional Disposal: All Magtrieve™ waste must be disposed of through a licensed
professional waste disposal service.[4]

o Regulatory Compliance: It is the responsibility of the waste generator to ensure that disposal
complies with all local, state, and federal regulations.[4] Contact your institution's EHS office
for specific guidance and to arrange for waste pickup.

Spill Response Workflow

The following diagram outlines the procedural flow for responding to a Magtrieve™ spill.
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Spill Detected
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Caption: Workflow for a Magtrieve™ spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Magtrieve™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076450#personal-protective-equipment-for-handling-
magtrieve-tm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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